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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Antimony-125 (¹²⁵Sb), tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to mitigate the dual chemical and

radiological risks associated with this isotope.

Hazard Summary for Antimony-125
Antimony-125 is a radioisotope that presents both chemical and radiological hazards. As a

heavy metal, antimony can be toxic if inhaled or ingested. As a radionuclide, it emits beta and

gamma radiation, requiring specific precautions to prevent unnecessary radiation exposure.
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Property Value Citation

Half-Life 2.759 years [1]

Decay Mode Beta (β⁻) Emission [1][2]

Primary Emissions
Beta (β⁻) Particles and

Gamma (γ) Rays
[1]

Max. Beta Energy 0.767 MeV [2]

Principal Gamma Energies
428 keV (30%), 601 keV

(18%), 636 keV (11%)
[3]

Specific Gamma Ray Constant 0.38 R-m²/Ci-hr [4]

Annual Limit on Intake (ALI)
500 µCi (Inhalation), 2000 µCi

(Ingestion)
[3]

Primary Chemical Hazards
Irritation to skin, eyes, and

respiratory tract.

Personal Protective Equipment (PPE)
A combination of standard chemical PPE and radiological protection is mandatory when

handling Antimony-125.
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PPE Category Item Specification and Purpose

Body Protection Lab Coat

Standard laboratory coat to

prevent contamination of

personal clothing.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Inspect gloves

for tears and replace them

frequently to prevent skin

contamination.

Eye Protection Safety Goggles

Wear chemical splash goggles

to protect against splashes of

radioactive solutions.

Dosimetry
Whole-body and Finger-ring

Dosimeters

Required for handling 5 mCi or

more, or 1 mCi amounts

weekly, to monitor radiation

dose.[3]

Respiratory Protection Dust Mask / Respirator

Required if there is a risk of

generating airborne dust or

aerosols containing antimony.

Operational Plan: Step-by-Step Guidance
Adherence to a strict operational workflow is critical to ensure safety. The following steps

outline the process from preparation to post-procedure cleanup.

3.1. Preparation and Engineering Controls

Designated Work Area: All work with Antimony-125 must be conducted in a designated and

properly labeled radioactive materials area.

Ventilation: Handle all unsealed sources of Antimony-125 in a certified chemical fume hood

to prevent inhalation of any airborne contaminants.

Shielding:
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Beta Shielding: Use low-Z materials like plastic (1.7 mm thickness will absorb all beta

emissions) or acrylic to shield against beta particles.[3] This minimizes the production of

Bremsstrahlung (braking radiation).

Gamma Shielding: Place lead shielding around the beta shield to attenuate gamma rays. A

thickness of 1.5 cm of lead will reduce the gamma dose rate by approximately 90%.[3]

Radiation Survey: Before starting work, perform a background radiation survey of the work

area with an appropriate survey meter (e.g., a Geiger-Müller counter with a pancake probe

or a sodium iodide detector).[3]

Gather Materials: Assemble all necessary equipment, including shielded containers for the

stock vial and waste, remote handling tools (tongs), and decontamination supplies, before

introducing the radioactive material to the work area.

3.2. Safe Handling Procedures

Don PPE: Put on all required personal protective equipment as listed in the table above.

Handle with Care: Use tongs and other remote handling tools to maximize the distance

between your body and the radioactive source.

Prevent Contamination: Cover work surfaces with absorbent, plastic-backed paper. Change

gloves frequently, especially if you suspect they have become contaminated.

Monitor Continuously: Keep a survey meter nearby and perform periodic surveys of your

hands, clothing, and the work area during the procedure to detect any contamination

promptly.

3.3. Post-Procedure Actions

Waste Segregation: Securely close and label all waste containers. Segregate radioactive

waste according to its form (dry solid, liquid, sharps) and half-life.

Area Decontamination: Clean the work area thoroughly.

Final Survey: Conduct a final, detailed survey of the work area, equipment, and yourself to

ensure no residual contamination is present. Document the results of the survey.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.stanford.edu/wp-content/uploads/Sb-125-RSDS.pdf
https://ehs.stanford.edu/wp-content/uploads/Sb-125-RSDS.pdf
https://ehs.stanford.edu/wp-content/uploads/Sb-125-RSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to

avoid cross-contamination. Wash hands thoroughly after removing all PPE.

Disposal Plan
Radioactive waste disposal must comply with institutional and regulatory requirements. Always

consult with your institution's Radiation Safety Officer (RSO) for specific procedures.

Waste Segregation:

Dry Solid Waste: Items such as gloves, absorbent paper, and plasticware should be

placed in a designated, shielded, and clearly labeled radioactive waste container.

Liquid Waste: Aqueous radioactive liquid waste should be stored in a labeled, sealed, and

secondarily contained vessel. Do not mix with organic solvents unless specified by your

RSO.

Sharps Waste: Needles, syringes, and other sharps must be placed in a puncture-proof

container specifically designated for radioactive sharps.

Labeling: All radioactive waste containers must be clearly labeled with the "Caution,

Radioactive Material" symbol, the isotope (¹²⁵Sb), the activity level, the date, and the

chemical form.

Storage: Store waste in a designated and shielded area away from high-traffic locations until

it is collected by the institutional waste management service.

Collection: Follow your institution's protocol for requesting a radioactive waste pickup.

Complete all required paperwork accurately.

Emergency Procedures
5.1. Minor Spills (Low volume, contained on absorbent paper)

Notify: Inform others in the immediate area.

Contain: Use absorbent paper to prevent the spill from spreading.
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Clean: Wearing appropriate PPE, clean the area from the outer edge of the spill inward.

Place all contaminated materials in a radioactive waste bag.

Survey: Survey the area, your hands, and your clothing for contamination.

Report: Report the incident to the RSO.

5.2. Major Spills (Higher volume, spread over a larger area)

Evacuate: Alert all personnel to evacuate the immediate area.

Isolate: Secure the area to prevent entry.

Notify: Contact the institutional RSO immediately.

Decontaminate Personnel: If you are contaminated, remove contaminated clothing and wash

the affected skin area with mild soap and lukewarm water.
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Workflow for Handling Antimony-125

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Designate & Prepare Work Area

Set Up Beta & Gamma Shielding

Conduct Background Survey

Gather All Materials

Don All Required PPE

Handle ¹²⁵Sb with Remote Tools

Continuously Monitor for Contamination

Segregate & Secure Waste

Decontaminate Work Area

Conduct Final Survey

Remove PPE & Wash Hands

Label Waste Containers

Store in Shielded Area

Request Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for handling Antimony-125 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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